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Compound of Interest

Compound Name: Iprovalicarb

Cat. No.: B1672162

Introduction

Iprovalicarb is a systemic fungicide belonging to the valinamide carbamate chemical class. It
is primarily used in agriculture to control diseases caused by Oomycete pathogens, such as
downy mildew and late blight, in crops like grapes, potatoes, and tomatoes.[1][2] Its mode of
action in the target fungal species is the inhibition of cellulose synthase, which disrupts the
formation of the cell wall, leading to the cessation of growth and eventual cell death.[1][3][4][5]
While effective against its target pathogens, it is crucial for researchers, scientists, and drug
development professionals to understand the toxicological profile of Iprovalicarb on non-target
organisms to assess its environmental risk and ensure its safe use. This technical guide
provides a comprehensive overview of the known toxicological effects of Iprovalicarb on
various non-target organisms, details the experimental protocols used for its assessment, and
explores potential signaling pathways that may be affected.

Data Presentation: Quantitative Toxicity Data

The following tables summarize the available quantitative toxicological data for Iprovalicarb on
key non-target organisms. These values are essential for environmental risk assessment and
provide a comparative overview of the fungicide's toxicity across different species.

Table 1: Acute and Chronic Toxicity of Iprovalicarb to Aquatic Organisms
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] ] Test . Value
Organism Species . Endpoint Reference
Duration (mglL)
Oncorhynchu
) s mykiss

Fish ] 96 hours LC50 >10.0 [6]
(Rainbow
Trout)

Oncorhynchu

s mykiss

] 28 days NOEC - -

(Rainbow

Trout)

Aquatic Daphnia

48 hours EC50 >10.0 [6]

Invertebrate magna

Daphnia
21 days NOEC - -

magna
Scenedesmu

Algae ) 72 hours ErC50 >10.0 [6]
s subspicatus

Scenedesmu
72 hours NOErC >10.0 [6]

s subspicatus

LC50: Lethal Concentration that kills 50% of the test population. EC50: Effective Concentration
that causes a specific effect in 50% of the test population. NOEC: No Observed Effect
Concentration. ErC50: EC50 based on growth rate inhibition. NOErC: No Observed Effect Rate
Concentration.

Table 2: Toxicity of Iprovalicarb to Terrestrial Invertebrates
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. . Test ) Value (mg
Organism Species . Endpoint . Reference
Duration a.s./kg soil)
Earthworm Eisenia fetida 14 days LC50 > 1000 [6]
NOEC
Eisenia fetida 56 days (reproduction 64 [7]
)
Honeybee Apis mellifera 48 hours LD50 (oral) >100 ug/bee [1]
_ _ LD50
Apis mellifera 48 hours > 100 pug/bee [1]
(contact)

a.s.: active substance. LD50: Lethal Dose that kills 50% of the test population.

Table 3: Toxicity of Iprovalicarb to Vertebrates

Test
Organism Species . Endpoint Value Reference
Duration
Colinus
) virginianus > 2000 mg/kg
Bird ) - LD50 (oral) [1]
(Bobwhite bw
Quail)
Anas
platyrhynchos LC50 > 5000 mg/kg
5 days , _ [1]
(Mallard (dietary) diet
Duck)
> 5000 mg/kg
Mammal Rat - LD50 (oral) [8][9]
bw
Rat 90 days NOAEL - [9]

bw: body weight. NOAEL: No Observed Adverse Effect Level.

Experimental Protocols
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The toxicological data presented above are derived from studies conducted following
standardized international guidelines, primarily those established by the Organisation for
Economic Co-operation and Development (OECD). These protocols ensure the reliability and
comparability of the results.

Aquatic Organism Toxicity Testing
OECD 203: Fish, Acute Toxicity Test This guideline details the methodology for determining the

acute lethal toxicity of a substance to fish.

e Test Organism: Commonly used species include Rainbow trout (Oncorhynchus mykiss) or
Zebrafish (Danio rerio).[10][11]

o Test Conditions: Fish are exposed to a range of concentrations of the test substance in a
static or semi-static system for 96 hours.[12][13] Water temperature, pH, and dissolved
oxygen levels are maintained within a narrow range.

o Endpoint: The primary endpoint is mortality, recorded at 24, 48, 72, and 96 hours, from which
the LC50 is calculated.[12][13]

OECD 202: Daphnia sp., Acute Immobilisation Test This test assesses the acute toxicity of a
substance to planktonic crustaceans.

e Test Organism:Daphnia magna is the most commonly used species.[3]

o Test Conditions: Young daphnids (<24 hours old) are exposed to a series of test
concentrations for 48 hours in a static system.[14][15]

e Endpoint: The endpoint is immobilization, defined as the inability to swim within 15 seconds
of gentle agitation. Observations are made at 24 and 48 hours to determine the EC50.[3][15]

OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test This guideline is used
to determine the effects of a substance on the growth of freshwater algae.

» Test Organism: Species such as Scenedesmus subspicatus or Pseudokirchneriella
subcapitata are used.[4]
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o Test Conditions: Exponentially growing algal cultures are exposed to various concentrations
of the test substance for 72 hours in a batch culture system under constant light and
temperature.[4][16]

o Endpoint: The inhibition of growth is measured by cell counts or other biomass surrogates at
24, 48, and 72 hours. The primary endpoints are the ErC50 (based on growth rate) and the
EbC50 (based on biomass).[4]

Terrestrial Invertebrate Toxicity Testing

OECD 222: Earthworm Reproduction Test This guideline evaluates the sublethal effects of
chemicals on the reproductive output of earthworms.

o Test Organism:Eisenia fetida or Eisenia andrei are the standard test species.[1][6][17]

o Test Conditions: Adult earthworms are exposed to the test substance mixed into an artificial
soil for 28 days.[17] After this period, the adults are removed, and their mortality and weight
change are assessed. The solil is then incubated for another 28 days to allow for the hatching
of cocoons.

» Endpoint: The primary endpoint is the number of juvenile worms produced. From this, the
NOEC and ECx for reproduction are determined.[17]

Vertebrate Toxicity Testing

Avian Acute Oral Toxicity Test (based on OECD 223) This test determines the acute oral toxicity
of a substance to birds.

o Test Organism: Commonly tested species include Bobwhite quail (Colinus virginianus) or
Mallard duck (Anas platyrhynchos).

o Test Conditions: Birds are fasted and then administered a single oral dose of the test
substance. They are then observed for at least 14 days.

» Endpoint: The main endpoint is mortality, used to calculate the LD50. Sublethal effects and
behavioral changes are also recorded.
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Mammalian Toxicity Studies (based on OECD Guidelines, e.g., 401, 408) A battery of tests is
conducted to assess the potential hazards to mammals.

e Test Organism: Rats are commonly used for these studies.

o Test Conditions: These studies can be acute (single dose) or chronic (repeated doses over a
longer period, e.g., 90 days). The substance is typically administered orally.

» Endpoint: Endpoints include mortality (for acute studies to determine the LD50), as well as a
wide range of sublethal effects, including changes in body weight, food consumption,
hematology, clinical chemistry, and histopathology of various organs to determine the
NOAEL.
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Logical Relationships
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Figure 1: Experimental Workflow for OECD 203 Fish Acute Toxicity Test.
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Figure 2: Experimental Workflow for OECD 202 Daphnia sp. Acute Immobilisation Test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Toxicological Profile of Iprovalicarb on Non-Target
Organisms: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672162#toxicological-profile-of-iprovalicarb-on-non-
target-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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